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Compound of Interest

Compound Name: AAPK-25

Cat. No.: B8106008 Get Quote

Essential Safety and Handling Guide for AAPK-
25
FOR RESEARCH USE ONLY. Not for human or veterinary use.

This document provides critical safety and logistical information for researchers, scientists, and

drug development professionals handling AAPK-25, a potent and selective dual inhibitor of

Aurora and Polo-like kinases (PLK). Given that a specific Safety Data Sheet (SDS) for AAPK-
25 is not publicly available, the following guidance is based on best practices for handling

potent, biologically active small molecules with unknown toxicity. Adherence to these protocols

is essential to ensure personal safety and maintain the integrity of the compound.

Compound Information
AAPK-25 is a small molecule inhibitor with significant anti-tumor activity. It functions by

inducing mitotic delay and arresting cells in prometaphase, which is followed by an increase in

apoptosis.[1][2][3][4] Its primary targets are the Aurora and PLK families of serine/threonine

kinases.
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Property Value

Molecular Formula C₂₁H₁₃Cl₂N₃O₂S

Molecular Weight 442.32 g/mol

CAS Number 2247919-28-2

Solubility Soluble in DMSO (50 mg/mL, 113.04 mM)[1]

Storage Short-term at 0°C, long-term at -20°C

Purity >98% by HPLC

Note: Sonication is recommended for dissolution in DMSO. Stock solutions should be aliquoted

and stored at -80°C for up to 6 months or -20°C for up to 1 month, protected from light, to

prevent degradation from repeated freeze-thaw cycles.

Personal Protective Equipment (PPE)
The consistent and proper use of PPE is the primary defense against exposure to potent

compounds like AAPK-25. The following PPE is mandatory for all procedures involving this

compound.
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Activity Required PPE Specifications and Use

Receiving and Unpacking
• Double Nitrile Gloves• Lab

Coat• Safety Glasses

• Use chemotherapy-rated

gloves (ASTM D6978) if

available.• A disposable, back-

closing gown is preferred.•

Must be ANSI Z87.1 certified.

Weighing and Aliquoting (Solid

Form)

• Double Nitrile Gloves•

Disposable Lab Gown• Safety

Goggles• Face Shield•

Respiratory Protection

• Change gloves immediately if

contaminated.• Back-closing

with knit cuffs is

recommended.• Provide a full

seal around the eyes.•

Recommended in addition to

goggles.• A NIOSH-approved

N95 or higher respirator is

required to prevent inhalation

of fine particles.

Solution Preparation and

Handling

• Double Nitrile Gloves•

Disposable Lab Gown• Safety

Goggles

• Use chemotherapy-rated

gloves.• Ensure the gown is

impermeable to liquids.•

Protect against splashes.

Waste Disposal

• Double Nitrile Gloves•

Disposable Lab Gown• Safety

Goggles

• Use heavy-duty, chemical-

resistant gloves.• Ensure gown

is appropriately rated for

chemical waste handling.•

Protect against splashes

during waste handling.

Operational and Disposal Plan
A strict operational plan is critical to minimize exposure and ensure a safe laboratory

environment.
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All handling of solid AAPK-25 and preparation of stock solutions must be conducted in a

certified chemical fume hood or a powder containment hood to minimize inhalation exposure.

Handling Procedures
Preparation: Before handling, ensure all necessary PPE is donned correctly. Prepare a

designated work area within a fume hood by lining it with absorbent, disposable bench

paper.

Weighing: Use dedicated spatulas and weighing boats. Avoid creating dust when handling

the solid form.

Dissolving: Slowly add the solvent (e.g., DMSO) to the solid compound to avoid splashing.

Cleaning: Clean all equipment that has come into contact with AAPK-25 with an appropriate

solvent (e.g., 70% ethanol) after use.

Hand Washing: Wash hands thoroughly after handling, even if gloves were worn.

Spill Management
Evacuate: Clear the area of all personnel.

Ventilate: Ensure the area is well-ventilated.

Contain: Use appropriate absorbent materials to contain the spill.

Clean: Decontaminate the spill area following established laboratory protocols for potent

compounds.

Dispose: All materials used for cleanup must be disposed of as hazardous waste.

Disposal Plan
All waste materials, including empty vials, contaminated PPE, and cleaning materials, must be

disposed of as hazardous chemical waste in accordance with institutional and local regulations.

Do not dispose of AAPK-25 down the drain or in regular trash.
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Experimental Protocols and Data
Biological Activity
AAPK-25 is a potent inhibitor of Aurora and PLK kinases. The inhibitory activity of AAPK-25
has been quantified against various kinases and cancer cell lines.

Table 1: Kinase Inhibition Profile of AAPK-25

Target Kinase Kd (nM)

Aurora-A 23

Aurora-B 78

Aurora-C 289

PLK-1 55

PLK-2 272

PLK-3 456

Source:

Table 2: In Vitro Cell Line Activity of AAPK-25

Cell Line Cancer Type IC₅₀ (µM)

HCT-116 Colon Cancer 0.4

Calu6 Lung Cancer 5.3

A549 Lung Cancer 11.6

MCF-7 Breast Cancer 2.3

Source:

Experimental Workflow: Preparation of a 10 mM Stock
Solution
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This protocol outlines the preparation of a 10 mM stock solution of AAPK-25 in DMSO.

Materials:

AAPK-25 powder

Anhydrous DMSO

Sterile microcentrifuge tubes

Vortex mixer

Calibrated pipettes

Procedure:

Equilibrate: Allow the vial of AAPK-25 powder to reach room temperature before opening to

prevent condensation.

Calculate Volume: Determine the required volume of DMSO to add to the vial to achieve a

10 mM concentration. (e.g., For 5 mg of AAPK-25 (MW: 442.32), add 1.13 mL of DMSO).

Solvent Addition: In a chemical fume hood, carefully add the calculated volume of DMSO to

the vial containing the AAPK-25 powder.

Dissolution: Cap the vial securely and vortex until the compound is fully dissolved. Gentle

warming or sonication may be used to aid dissolution.

Aliquoting: Dispense the stock solution into single-use aliquots in sterile microcentrifuge

tubes to avoid repeated freeze-thaw cycles.

Storage: Store the aliquots at -80°C for long-term storage (up to 6 months) or -20°C for

short-term storage (up to 1 month), protected from light.
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Caption: Workflow for the safe handling and preparation of AAPK-25 solutions.
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Caption: AAPK-25 inhibits Aurora and PLK kinases, leading to mitotic arrest and apoptosis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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